Cas no 632626-08-5 (BENZALDEHYDE, 2-(PHENYLMETHOXY)-5-(TRIFLUOROMETHYL)-)

• Product Name: BENZALDEHYDE, 2-(PHENYLMETHOXY)-5-(TRIFLUOROMETHYL)-
• CAS No: 632626-08-5
• MF: C₁₅H₁₁F₃O₂
• MW: 280.241854906082
• CID: 3352538
• PubChem ID: 22105504
• Update Time: 2025-06-12

BENZALDEHYDE, 2-(PHENYLMETHOXY)-5-(TRIFLUOROMETHYL)- Chemical and Physical Properties

Names and Identifiers

• BENZALDEHYDE, 2-(PHENYLMETHOXY)-5-(TRIFLUOROMETHYL)-
• 2-(Benzyloxy)-5-(trifluoromethyl)benzaldehyde
• 2-Benzyloxy-5-trifluoromethyl-benzaldehyde
• 632626-08-5
• SCHEMBL5473154
• CS-0190320

• Inchi： 1S/C15H11F3O2/c16-15(17,18)13-6-7-14(12(8-13)9-19)20-10-11-4-2-1-3-5-11/h1-9H,10H2
• InChI Key： UNQBALDEKSPRJI-UHFFFAOYSA-N
• SMILES： C(=O)C1=CC(C(F)(F)F)=CC=C1OCC1=CC=CC=C1

Computed Properties

• Exact Mass: 280.07111408Da
• Monoisotopic Mass: 280.07111408Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 26.3Ų

Additional information on BENZALDEHYDE, 2-(PHENYLMETHOXY)-5-(TRIFLUOROMETHYL)-

Introduction to BENZALDEHYDE, 2-(PHENYLMETHOXY)-5-(TRIFLUOROMETHYL) and Its Significance in Modern Chemical Research

BENZALDEHYDE, 2-(PHENYLMETHOXY)-5-(TRIFLUOROMETHYL), with the CAS number 632626-08-5, represents a compound of considerable interest in the realm of organic chemistry and pharmaceutical research. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in the synthesis of advanced materials and bioactive compounds. The presence of both phenylmethoxy and trifluoromethyl substituents imparts unique electronic and steric properties, making it a valuable candidate for further exploration.

The trifluoromethyl group, in particular, is a key feature that influences the reactivity and stability of the molecule. This substituent is known for its ability to enhance metabolic stability and binding affinity in drug candidates, a property that has been extensively studied in the development of novel therapeutics. Recent research has highlighted the role of trifluoromethyl compounds in improving pharmacokinetic profiles, which is a critical factor in drug design.

In the context of pharmaceutical innovation, BENZALDEHYDE, 2-(PHENYLMETHOXY)-5-(TRIFLUOROMETHYL) serves as a versatile intermediate. Its structural motifs can be modified to yield derivatives with enhanced biological activity. For instance, studies have demonstrated that derivatives of this compound exhibit promising properties as kinase inhibitors and antiviral agents. The phenylmethoxy moiety contributes to the molecule's ability to interact with biological targets, thereby facilitating the development of targeted therapies.

The synthesis of BENZALDEHYDE, 2-(PHENYLMETHOXY)-5-(TRIFLUOROMETHYL) involves sophisticated organic transformations that highlight the advancements in synthetic methodologies. Modern techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the desired framework efficiently. These methods not only improve yield but also minimize waste, aligning with the principles of green chemistry.

Recent publications have explored the mechanistic aspects of reactions involving this compound. Understanding how the phenylmethoxy and trifluoromethyl groups influence reaction pathways has provided insights into designing more efficient synthetic routes. Additionally, computational studies have been instrumental in predicting the behavior of these molecules under various conditions, aiding experimentalists in optimizing reaction conditions.

The applications of BENZALDEHYDE, 2-(PHENYLMETHOXY)-5-(TRIFLUOROMETHYL) extend beyond pharmaceuticals. In materials science, this compound has been investigated for its potential use in organic electronics due to its electron-withdrawing properties. The trifluoromethyl group enhances charge transport properties, making it suitable for use in semiconductors and optoelectronic devices.

Moreover, the environmental impact of using such compounds has been a subject of interest. Research has focused on developing sustainable methods for synthesizing BENZALDEHYDE, 2-(PHENYLMETHOXY)-5-(TRIFLUOROMETHYL) while minimizing hazardous byproducts. This aligns with global efforts to promote sustainable chemistry practices.

The role of this compound in drug discovery continues to evolve with advancements in chemical biology. Researchers are exploring its potential as a scaffold for next-generation drugs that target complex diseases such as cancer and neurodegenerative disorders. The unique structural features of BENZALDEHYDE, 2-(PHENYLMETHOXY)-5-(TRIFLUOROMETHYL) make it an attractive candidate for structure-activity relationship (SAR) studies.

In conclusion, BENZALDEHYDE, 2-(PHENYLMETHOXY)-5-(TRIFLUOROMETHYL) (CAS no. 632626-08-5) is a multifaceted compound with significant implications in both pharmaceuticals and materials science. Its unique structural attributes and functional groups open up numerous possibilities for innovation. As research progresses, we can expect further revelations about its potential applications and contributions to scientific advancement.